BENGHE Foundational & Exploratory

Check Availability & Pricing

N-(m-PEG4)-N'-(biotin-PEG3)-Cy5: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: N-(m-PEG4)-N'-(biotin-PEG3)-Cy5
Cat. No.: B15541702
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
synthesis, and applications of N-(m-PEG4)-N'-(biotin-PEG3)-Cy5. This bifunctional molecule,
incorporating a biotin moiety for high-affinity binding to streptavidin, a Cy5 fluorophore for
sensitive detection, and polyethylene glycol (PEG) linkers for enhanced solubility and reduced
steric hindrance, is a valuable tool in various life science and drug discovery applications.

Core Properties and Quantitative Data

N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 is a versatile reagent characterized by its specific chemical
and physical properties. The following table summarizes key quantitative data for this
compound and provides a comparison with other relevant biotin-Cy5 conjugates.
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N-(m-PEG4)-N'- Sulfo-Cy5-PEG3- L.
Property o oo Cy5 Biotin
(biotin-PEG3)-Cy5 biotin

2107273-68-5[1][2][3]

CAS Number 4] Not specified Not specified
Molecular Formula Cs2H76CINsO9S[1][2] CasHesNeKO11S3[5] Cs51H72N6S4015[6]
Molecular Weight (

982.71[1] 1037.36[5] 1136.39[7][8][9]
g/mol)
Excitation Maximum

~649 646[5][10][11] 649[8][12]
(nm)
Emission Maximum

~667 662[5][10][11] 671[8][12]
(nm)
Extinction Coefficient -

Not specified 271,000[5][11] 250,000[7][8][12][13]

(M~tcm™?)

Chemical Structure

The chemical structure of N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 is defined by its three key
components: the biotin headgroup, the Cy5 fluorophore, and the intervening PEG linkers. The
m-PEG4 and biotin-PEG3 chains enhance the molecule's hydrophilicity and provide spatial
separation between the biotin and Cy5 moieties, which is crucial for maintaining their
respective functionalities.
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Chemical Structure of N-(m-PEG4)-N'-(biotin-PEG3)-Cy5
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Experimental Workflow for Streptavidin-Biotin-Cy5 Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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